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Compound of Interest

Compound Name: Amiodarone Hydrochloride

Cat. No.: B1665365

Audience: Researchers, scientists, and drug development professionals.

Introduction: Amiodarone hydrochloride is an antiarrhythmic agent used for life-threatening
ventricular arrhythmias. It is classified under the Biopharmaceutical Classification System
(BCS) as a Class Il drug, which is characterized by high membrane permeability and low
aqueous solubility.[1][2] This low solubility makes the in-vitro dissolution rate a critical quality
attribute, as it is often the rate-limiting step for drug absorption and can impact the in-vivo
performance and bioavailability of the tablet formulation.[1] Due to its lipophilic nature,
dissolution testing of amiodarone hydrochloride tablets typically requires the use of
surfactants in the dissolution medium to achieve complete and meaningful results.[3] This
document provides a detailed overview of established dissolution testing methods, protocols,
and analytical procedures for Amiodarone Hydrochloride tablets.

Overview of Dissolution Test Methods

Various methods for the in-vitro dissolution testing of Amiodarone Hydrochloride tablets are
recommended by pharmacopeias like the USP and regulatory bodies such as the FDA. The
selection of a method depends on the specific product formulation and regulatory
requirements.

Table 1: Summary of Common In-Vitro Dissolution Test Conditions for Amiodarone HCI Tablets
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Detailed Experimental Protocols

Here are detailed protocols for two commonly employed dissolution methods.

Protocol 1: USP Dissolution Test 2 with UV-Vis Analysis

This method is suitable for quality control and is described in the USP monograph for
Amiodarone Hydrochloride Tablets.[4]

A. Materials and Reagents:

Amiodarone Hydrochloride Reference Standard (RS)

e Hydrochloric Acid (HCI), concentrated

o Polysorbate 80 (Tween 80)

e Methanol, HPLC grade

o Deaerated water

e Volumetric flasks, pipettes, and other standard laboratory glassware
e 0.45-um pore size syringe filters

B. Equipment:

USP Apparatus 2 (Paddle) with dissolution vessels

Constant temperature water bath (37 + 0.5 °C)

Calibrated UV-Vis Spectrophotometer

Analytical balance
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C. Dissolution Medium Preparation (0.2% Polysorbate 80 in 0.05 N HCI):

o To prepare 6 Liters of medium, add 26 mL of concentrated HCl and 12 mL of Polysorbate 80
to 6 L of deaerated water.[4]

e Mix thoroughly until the Polysorbate 80 is completely dissolved.
D. Standard Solution Preparation (0.22 mg/mL):

o Accurately weigh an appropriate quantity of USP Amiodarone Hydrochloride RS and
transfer to a suitable volumetric flask.

o Add methanol to fill approximately 20% of the final flask volume and sonicate to dissolve the
standard.[4][8]

e Dilute to the final volume with the Dissolution Medium and mix well.
E. Dissolution Test Procedure:

o Set up the USP Apparatus 2 and equilibrate the dissolution medium (900 mL per vessel) to
37 +0.5°C.

e Place one Amiodarone HCI tablet in each vessel.
o Immediately start the apparatus at a rotation speed of 75 rpm.[4]

o At the 30-minute time point, withdraw a sample from each vessel from a zone midway
between the surface of the medium and the top of the paddle, not less than 1 cm from the
vessel wall.

 Filter the samples through a 0.45-um syringe filter, discarding the first few milliliters of the
filtrate.[4] This filtrate is the Sample Solution.

F. Analytical Procedure (UV Spectrophotometry):
o Set the analytical wavelength of the UV-Vis spectrophotometer to 244 nm.[4]

e Use a 0.1 cm path length cell.
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e Use the Dissolution Medium as the blank.

e Measure the absorbance of the Standard Solution and each Sample Solution.

G. Calculation of Results: The percentage of the labeled amount of amiodarone
hydrochloride dissolved is calculated using the following formula: Result (%) = (AU / AS) x CS
x V x (1/L) x 100[4] Where:

AU = Absorbance of the Sample Solution

AS = Absorbance of the Standard Solution

CS = Concentration of the USP Amiodarone Hydrochloride RS in the Standard Solution (in
mg/mL)

V = Volume of the Dissolution Medium (900 mL)

L = Label claim of amiodarone hydrochloride per tablet (in mg)
H. Acceptance Criteria:

» Not less than 75% (Q) of the labeled amount of amiodarone hydrochloride is dissolved in
30 minutes.[4]

Protocol 2: HPLC-Based Dissolution Method

This protocol is based on a common HPLC method used for assay and dissolution, adapted
from USP guidelines.[4]

A. Materials and Reagents:

Amiodarone Hydrochloride Reference Standard (RS)

Acetonitrile, HPLC grade

Methanol, HPLC grade

Triethylamine
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» Phosphoric Acid
e Water, HPLC grade
e 0.45-um pore size syringe filters

B. Equipment:

USP Apparatus 1 (Basket) or 2 (Paddle)

HPLC system with a UV detector

C18 HPLC column (e.g., 4.6-mm x 15-cm; 5-um packing L1)

Analytical balance
C. Dissolution Medium Preparation (Example: pH 4.0 Acetate Buffer with Polysorbate 80):
e Prepare an acetate buffer solution and adjust the pH to 4.0 using glacial acetic acid.[4]

o To 20% of the final required volume, add 10 g of polysorbate 80 per 900 mL of final solution
and sonicate to dissolve.

o Combine this solution with the remaining 80% of the acetate buffer.[4]
D. Mobile Phase Preparation (Example):
e Prepare Solution A by dissolving 5.0 mL of triethylamine in 2000 mL of water.

e The mobile phase consists of Acetonitrile, Methanol, and Solution A in a ratio of
(37.5:37.5:25).[4]

e Adjust the final mobile phase to a pH of 6.5 with phosphoric acid. Filter and degas.
E. Standard Stock Solution Preparation (0.22 mg/mL):

o Accurately weigh a quantity of USP Amiodarone Hydrochloride RS into a volumetric flask.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/amiodarone-hcl-tabs-rb-notice-20210129.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/amiodarone-hcl-tabs-rb-notice-20210129.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/amiodarone-hcl-tabs-rb-notice-20210129.pdf
https://www.benchchem.com/product/b1665365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Add a small amount of methanol to dissolve, sonicate as needed, and then dilute to volume
with the Dissolution Medium.

F. Standard Solution Preparation (0.01 mg/mL):

¢ Dilute the Standard Stock Solution with the Dissolution Medium to a final concentration of
approximately 0.01 mg/mL.[4]

G. Dissolution Test Procedure:

o Set up the USP Apparatus 1 and equilibrate the dissolution medium (900 mL per vessel) to
37 +£0.5°C.

» Place one Amiodarone HCI tablet in each basket.

o Immediately start the apparatus at a rotation speed of 75 rpm.[4]

o Withdraw samples at predetermined time intervals (e.g., 10, 20, 30, 45, 60 minutes).
« Filter the samples through a 0.45-um syringe filter, discarding the first few milliliters.

« If necessary, dilute the filtered sample with Dissolution Medium to a concentration similar to
the Standard Solution.[4] This is the Sample Solution.

H. Chromatographic Conditions:

e Column: C18, 5 um

Mobile Phase: Acetonitrile:Methanol:Solution A (37.5:37.5:25), pH 6.5

Flow Rate: e.g., 1.0 mL/min

Detection Wavelength: e.g., 242 nm[3]

Injection Volume: e.g., 20 yL

I. Calculation of Results: The percentage of the labeled amount of amiodarone hydrochloride
dissolved is calculated using the following formula: Result (%) = (rU /rS) x CS x D x V x (1/L)
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x 100[4] Where:
e rU = Peak area response of amiodarone from the Sample Solution
e 1S = Peak area response of amiodarone from the Standard Solution

e CS = Concentration of the USP Amiodarone Hydrochloride RS in the Standard Solution (in
mg/mL)

e D = Dilution factor for the Sample Solution, if any
e V =Volume of the Dissolution Medium (in mL)
e L = Label claim of amiodarone hydrochloride per tablet (in mg)

Visualization of Experimental Workflow

The following diagrams illustrate the general workflow for the in-vitro dissolution testing of
Amiodarone HCI tablets.
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Caption: General workflow for Amiodarone HCI tablet dissolution testing.
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Caption: Decision pathway for selecting a dissolution test method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1665365?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665365?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Comparative in vitro and in vivo evaluation of three tablet formulations of amiodarone in
healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]

2. dissolutiontech.com [dissolutiontech.com]

3. Estimation of the In Vivo Release of Amiodarone From the Pharmacokinetics of Its Active
Metabolite and Correlation With Its In Vitro Release - PMC [pmc.ncbi.nlm.nih.gov]

4. uspnf.com [uspnf.com]
5. scribd.com [scribd.com]

6. In Vitro Dissolution Studies of Amiodarone Hydrochloride From Hydroxy-Propyl-3-
CyclodextrinfAmiodarone Inclusion Complex Formulated Into Modified-Release Tablets -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. revmedchir.ro [revmedchir.ro]
8. uspnf.com [uspnf.com]

To cite this document: BenchChem. [Application Notes and Protocols: In-Vitro Dissolution
Testing of Amiodarone Hydrochloride Tablets]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1665365#in-vitro-dissolution-testing-of-
amiodarone-hydrochloride-tablets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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